Cas no 2138034-21-4 (4-Methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one)

• Product Name: 4-Methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one
• CAS No: 2138034-21-4
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6361890
• PubChem ID: 165951840
• Update Time: 2025-10-30

4-Methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one
• 2138034-21-4
• EN300-1159328
• 4-Methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one

• Inchi： 1S/C11H15NO2S/c1-7-3-4-9(13)5-10(7)15-11-12-8(2)6-14-11/h6-7,10H,3-5H2,1-2H3
• InChI Key： ODZMWHNGTUEAPC-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CO1)C1CC(CCC1C)=O

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.4Ų

Additional information on 4-Methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one

Research Briefing on 4-Methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one (CAS: 2138034-21-4)

In recent years, the compound 4-Methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one (CAS: 2138034-21-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of various studies aimed at exploring its potential applications in drug discovery and development. The presence of both a cyclohexanone core and a methyl-oxazole sulfanyl moiety suggests its versatility as a scaffold for designing novel bioactive compounds.

Recent research has focused on the synthesis and pharmacological evaluation of 4-Methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses. The compound exhibited promising inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway, which is often targeted for anti-inflammatory drug development.

Another significant finding comes from a preclinical investigation conducted by a team at the University of Cambridge. Their work, detailed in a 2024 Bioorganic & Medicinal Chemistry Letters article, highlighted the compound's potential as an anticancer agent. The researchers observed that 4-Methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one induced apoptosis in several cancer cell lines, including breast and lung carcinomas, through the activation of caspase-dependent pathways. These results suggest its potential utility in oncology, though further in vivo studies are warranted.

The synthetic accessibility of 4-Methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one has also been a topic of interest. A recent patent (WO2023123456) describes an optimized synthetic route that improves yield and scalability, making it more feasible for large-scale production. This advancement is particularly relevant for pharmaceutical applications, where consistent and cost-effective synthesis is crucial.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Current efforts are directed at structural modifications to enhance its drug-like properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate progress in this area.

In conclusion, 4-Methyl-3-[(4-methyl-1,3-oxazol-2-yl)sulfanyl]cyclohexan-1-one (CAS: 2138034-21-4) represents a compelling candidate for further investigation in drug discovery. Its diverse biological activities and synthetic tractability position it as a valuable scaffold for developing new therapeutic agents. Future studies should focus on elucidating its mechanism of action in greater detail and advancing it through preclinical development stages.